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Compound of Interest

Compound Name: tert-Butylsulfinic acid sodium salt

Cat. No.: B3178626

An In-depth Technical Guide to tert-Butylsulfinic Acid Sodium Salt

This technical guide provides a comprehensive overview of tert-Butylsulfinic acid sodium
salt, a versatile chemical reagent. It is intended for researchers, scientists, and professionals in
drug development who utilize sulfinate salts in their work. This document covers the
compound's core properties, applications, relevant experimental protocols, and safety
information, presented in a clear and accessible format.

Core Properties and Identification

tert-Butylsulfinic acid sodium salt is a useful chemical compound with a variety of
applications in research.[1] Its fundamental properties are summarized below.

CAS Number: 69152-35-8[1][2][3]

Table 1: Chemical and Physical Properties
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Property Value Source
Molecular Formula CaHoNaO:2S [1112][3]
Molecular Weight 144.17 g/mol [3]
Physical Form Solid [3]
InChl Key VOHJOIMSAGPWBW- 2]

UHFFFAOYSA-M

SMILES String CC(C)(C)S(O[Na])=0 3]

Applications in Research and Drug Development

tert-Butylsulfinic acid sodium salt serves as a valuable reagent in organic synthesis and is
particularly noted for its role in modern synthetic methodologies.

o C-H Activation: It is suitable as a catalyst for C-H activation reactions, a powerful strategy for
creating complex molecules by directly functionalizing carbon-hydrogen bonds.[3]

o Late-Stage Functionalization: The compound is part of the "Baran Sulfinate" toolbox, a
collection of reagents ideal for the late-stage functionalization of nitrogen-containing
heterocycles.[3] This allows for the diversification of complex drug candidates at a late point
in their synthesis, which is highly valuable in medicinal chemistry.

» Role of Sulfonate Salts in Pharmaceuticals: While this compound is a sulfinate, the broader
class of sulfonic acid salts is widely used in drug development to improve the
physicochemical properties of active pharmaceutical ingredients (APIs).[4][5] Salt formation
is a critical step for about 50% of all drug molecules, used to enhance properties like
solubility, stability, and bioavailability.[6][7] Sodium is one of the most common counterions
for weakly acidic drugs.[6] The selection of an appropriate salt form is a key consideration in
optimizing a drug candidate's profile.[7]
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Drug Development: Salt Selection Workflow
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Caption: A generalized workflow for salt selection in pharmaceutical development.

Experimental Protocols

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.benchchem.com/product/b3178626?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3178626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed experimental procedures are crucial for reproducible scientific outcomes. While a

specific protocol for the synthesis of tert-Butylsulfinic acid sodium salt is not readily

available in the provided search results, a representative procedure for a structurally related

compound, 4-tert-butylbenzenesulfonic acid sodium salt, is outlined below to illustrate the

general methodology.

Synthesis of 4-tert-butylbenzenesulfonic acid sodium salt[8]

Reaction Setup: In a round-bottomed flask, slowly add 45 ml of fuming sulfuric acid
(containing 15% sulfur trioxide) to 40 grams of tert-butylbenzene over 20 minutes.

Temperature Control: Maintain the temperature below 25°C during the addition with frequent
shaking.

Heating: After addition, slowly heat the mixture to 80°C with constant stirring until the oil layer
(tert-butylbenzene) is completely dissolved.

Quenching and Neutralization: Pour the reaction mixture into 300 ml of water. Partially
neutralize the acid by carefully adding 15 grams of sodium bicarbonate.

Filtration: Filter the solution to remove any char patrticles.

Salting Out: Add 30 grams of sodium chloride to the filtrate and heat until all the solid
dissolves.

Crystallization and Collection: Cool the solution thoroughly in an ice bath. Collect the
resulting crystalline product by filtration.

Washing and Drying: Wash the collected solid with a saturated sodium chloride solution and
dry it thoroughly in an oven at 120°C.
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Synthesis Workflow: 4-tert-butylbenzenesulfonic acid sodium salt
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Caption: Experimental workflow for the synthesis of a sulfonate salt.
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Safety and Handling

Proper handling of chemical reagents is paramount for laboratory safety. The available data for

tert-Butylsulfinic acid sodium salt indicates the following GHS hazard information.

Table 2: GHS Safety Information

Category Information Source
Pictogram GHSO07 (Exclamation Mark) [3]
Signal Word Warning [3]
Hazard Statements H319: Causes serious eye 3]

irritation.

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves/ eye
protection/ face protection.
P305 + P351 + P338: IF IN
Precautionary Statements EYES: Rinse cautlo-usly with [3]
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337 +
P313: If eye irritation persists:

Get medical advice/ attention.

Storage Class 11: Combustible Solids [3]

Users should always consult the full Safety Data Sheet (SDS) from their supplier before
handling this chemical and use appropriate personal protective equipment (PPE), including
safety goggles and gloves.[9] Ensure work is conducted in a well-ventilated area.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3178626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

